Cas no 35873-41-7 (1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-pentyl-)

• Product Name: 1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-pentyl-
• CAS No: 35873-41-7
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 920782
• PubChem ID: 118883
• Update Time: 2025-04-19

1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-pentyl-
• 1,3-dimethyl-8-pentyl-7H-purine-2,6-dione
• 1,3-Dimethyl-8-pentyl-3,7-dihydro-1H-purine-2,6-dione
• 35873-41-7
• 3,7-dihydro-1,2-dimethyl-8-pentyl-1H-purine-2,6-dione
• 1,3-Dimethyl-8-pentyl-1H-purine-2,6(3H,7H)-dione
• 8-Pentyltheophylline
• SCHEMBL9844925
• 3,7-Dihydro-1,3-dimethyl-8-pentyl-1H-purine-2,6-dione
• Xanthine, 1,3-dimethyl-8-pentyl-
• Theophylline, 8-pentyl-
• DTXSID20189427
• BRN 0538445
• 8-pentyl-theophylline
• 1,3-dimethyl-8-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C12H18N4O2/c1-4-5-6-7-8-13-9-10(14-8)15(2)12(18)16(3)11(9)17/h4-7H2,1-3H3,(H,13,14)
• InChI Key： KRQCFJVRGKISQO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CCCCC)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 249.13531
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 66.4